Cas no 1804906-26-0 (Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive sites, including a chloromethyl group and ester functionality, enabling further derivatization for specialized applications. The presence of trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. This intermediate is particularly useful in constructing complex heterocyclic frameworks, where its electron-withdrawing substituents can influence reactivity and selectivity. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial settings. Proper handling is advised due to its reactive chloromethyl moiety.

Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate structure

1804906-26-0 structure

Product name:Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

CAS No:1804906-26-0

MF:C₁₀H₆ClF₆NO₃

MW:337.602962970734

CID:4844369

Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C10H6ClF6NO3/c1-20-8(19)5-4(2-11)3-18-7(21-10(15,16)17)6(5)9(12,13)14/h3H,2H2,1H3
- InChI Key： SITJMOBPWMQOMR-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(C(C(F)(F)F)=C1C(=O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
XLogP3: 3.5
Topological Polar Surface Area: 48.4

Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080818-1g	Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate	1804906-26-0	97%	1g	$1,445.30	2022-04-01

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Additional information on Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804906-26-0)

Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804906-26-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a chloromethyl substituent, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate as a building block for synthesizing novel bioactive molecules. Its CAS No. 1804906-26-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The compound's trifluoromethoxy group is a key feature that contributes to its lipophilicity, a property highly valued in drug design. This attribute aligns with current trends in pharmaceutical development, where fluorinated compounds are increasingly used to improve drug efficacy and reduce side effects. Additionally, the chloromethyl moiety offers a reactive site for further derivatization, enabling the creation of diverse molecular architectures.

From an industrial perspective, Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are critical for ensuring reproducible results in downstream applications. Analytical techniques such as HPLC and NMR are commonly employed to verify its structural integrity.

Environmental and regulatory considerations are also paramount when working with this compound. While it is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to Good Laboratory Practices (GLP) when handling CAS No. 1804906-26-0.

The versatility of Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate extends beyond pharmaceuticals. It is also explored in material science for developing advanced polymers and coatings. Its fluorinated groups impart unique properties such as thermal stability and chemical resistance, making it a candidate for high-performance materials.

In summary, Methyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804906-26-0) is a compound of significant interest in multiple scientific disciplines. Its structural features and reactivity profile make it a valuable tool for researchers aiming to innovate in drug discovery and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future advancements.